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This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to preparing for and successfully navigating the
semi-annual Institutional Animal Care and Use Committee (IACUC) facility inspections. Find
answers to frequently asked questions and troubleshooting tips to ensure your laboratory
remains compliant and your research proceeds smoothly.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of a semi-annual IACUC facility inspection?

A: The primary purpose of these inspections, mandated by the Animal Welfare Act and Public
Health Service (PHS) Policy, is to ensure the humane care and use of laboratory animals.[1][2]
The inspection team verifies that animal care and use activities align with the approved
protocols and adhere to institutional policies and federal regulations.[3][4][5] This process helps
maintain a high-quality animal care program and ensures the safety of both the animals and
laboratory personnel.[4]

Q2: Who conducts the IACUC inspection?

A: A subcommittee of the IACUC, which must consist of at least two voting members, conducts
the inspections.[1][3] The team may also include the attending veterinarian, an IACUC staff
member, and representatives from Environmental Health and Safety.[1][6]

Q3: What areas are subject to inspection?
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A: All areas where live vertebrate animals are housed for more than 12-24 hours or where
animal procedures are conducted are subject to inspection.[3][7][8] This includes animal
housing rooms, surgical suites, laboratories, and any vehicles used for animal transport.[2][3]

Q4: How will I be notified of an upcoming inspection?

A: The IACUC office will typically notify the Principal Investigator (PI) via email several weeks in
advance of the scheduled inspection, providing a date and an approximate time.[5][8] While
most inspections are announced, "unannounced" inspections can also occur.[3]

Q5: Do | need to be present for the inspection?

A: Itis highly recommended that the PI or a knowledgeable laboratory representative, such as
a lab manager or lead researcher, be present during the inspection.[3][8] This individual should
be able to answer questions about the research being conducted and locate necessary
documentation.[3][4]

Q6: What key areas will the inspection team focus on?

A: The inspection team will assess a wide range of items to ensure compliance. Key areas of
focus include:

» Protocol Adherence: Verification that all procedures involving live animals are described in
an approved IACUC protocol.[4]

o Personnel Training: Confirmation that all individuals working with animals are listed on the
protocol and have completed the required training.[3][4]

» Animal Health and Housing: Evaluation of the general health of the animals, cage conditions,
and proper environmental enrichment.[9]

e Drug and Chemical Storage: Proper labeling, storage, and expiration date monitoring of all
pharmaceuticals and chemicals used in animal procedures.[3][9]

o Record Keeping: Availability and accuracy of records for surgery, anesthesia, post-operative
care, and controlled substances.[3][4]
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o Facility Maintenance: Cleanliness and good repair of animal housing and procedure areas.

[3]9]

o Safety: Presence of appropriate signage, personal protective equipment (PPE), and
adherence to safety protocols.[9]

Troubleshooting Guide: Common Inspection
Findings and Solutions

This section addresses specific issues that are frequently identified during IACUC inspections
and provides actionable solutions to prevent and resolve them.
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Finding/Issue

Potential Consequences

Troubleshooting/Corrective
Action

Expired Drugs or Medical
Supplies

Use of expired materials can
compromise animal welfare
and research integrity. This is a
common and easily avoidable

deficiency.

Regularly check the expiration
dates on all drugs, sutures,
and other medical supplies.
Discard expired items or
clearly label them "EXPIRED -
Not for Use in Animals" and
store them separately from in-
date stock.[4] Implement a
"first-in, first-out” inventory

system.

Incomplete or Inaccurate

Record Keeping

Missing or poorly maintained
records for surgery,
anesthesia, or controlled
substances can lead to
questions about proper animal

monitoring and drug tracking.

Ensure all records are filled out
completely and legibly at the
time the procedure is
performed.[3] Use
standardized forms and make
sure all lab members are
trained on proper
documentation. Keep records
organized and readily

accessible for inspection.[8]

Discrepancies Between

Protocol and Practice

Performing procedures not
described in the approved
IACUC protocol is a significant

compliance issue.

Before initiating any new
procedure, review the
approved protocol. If a
modification is needed, submit
an amendment to the IACUC
for approval. Ensure all lab
personnel are familiar with the
procedures detailed in the

currently approved protocol.[9]

Improper Aseptic Technique for

Survival Surgery

Inadequate aseptic technique
can lead to post-operative
infections and compromise

animal welfare.

Ensure surgical instruments
are properly sterilized (e.qg.,
autoclaved) before each

surgery.[10] Maintain a sterile
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field during the procedure and
use appropriate methods for
sterilizing instruments between
animals in series, such as a

bead sterilizer.[10]

Maintain a training log for all
laboratory staff that details
their proficiency in specific
o The IACUC needs to verify that  animal procedures.[3] Ensure
Lack of Personnel Training ) ) )
) everyone handling animals is all personnel have completed
Documentation ] ] o o
adequately trained. required institutional training
and are enrolled in the
Occupational Health and

Safety Program.[3][4]

Experimental Protocols: Key Considerations During
Inspection

The IACUC will often review specific experimental protocols in detail. Below are key aspects of
common procedures that inspectors will scrutinize.

Survival Surgery
o Aseptic Technique: The method for sterilizing instruments and maintaining a sterile field will

be examined.[10]

e Anesthesia and Analgesia: Records must show that appropriate anesthetics and analgesics
were administered according to the approved protocol.[10]

» Post-operative Monitoring: Documentation of animal monitoring during recovery from
anesthesia is crucial. Animals must be monitored until they are fully recovered.[10]

Euthanasia

o Method: The method of euthanasia must be consistent with the AVMA Guidelines on
Euthanasia and the approved IACUC protocol.[4]
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o Confirmation of Death: The procedure for confirming death must be clearly described and
followed.

o Equipment Maintenance: If physical methods of euthanasia are used (e.g., CO2 chamber,
guillotine), the equipment must be well-maintained and functioning properly.

Visualizing the Inspection Process

The following diagrams illustrate the typical workflow of a semi-annual IACUC facility inspection
and a decision-making process for addressing inspection findings.
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Click to download full resolution via product page

Caption: Workflow of the semi-annual IACUC facility inspection process.
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Caption: Decision tree for classifying and resolving IACUC inspection findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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